Cas no 4497-08-9 (2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)-)

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)- structure

4497-08-9 structure

Product Name:2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)-

CAS No:4497-08-9

MF:C₂₂H₂₁ClN₂O₇

MW:460.864345312119

MDL:MFCD00143616

CID:331018

PubChem ID:54693278

Update Time:2025-04-19

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)- Chemical and Physical Properties

Names and Identifiers

- 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)-
- ANHYDRO CHLORTETRACYCLINE
- (2Z,4S,4aS,12aS)-2-[amino(hydroxy)methylidene]-7-chloro-4-(dimethylamino)-10,11,12a-trihydroxy-6-methyl-4a,5-dihydro-4H-tetracene-1,3,12-trione
- (4aS)-7-Chlor-4c-dimethylamino-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo(4ar,12ac)-1,4,4a,5,12,12a-hexahydro-naphthacen-2-carbonsaeure-amid
- AC1MC5FN
- AC1OC541
- Anhydro-7-chlorotetracycline
- Anhydroaureomycin
- C18297
- FT-0662183
- UNII-MFG32T0I30
- SCHEMBL10216301
- 2-NAPHTHACENECARBOXAMIDE, 7-CHLORO-4-(DIMETHYLAMINO)-1,4,4A,5,12,12A-HEXAHYDRO-3,10,11,12A-TETRAHYDROXY-6-METHYL-1,12-DIOXO-
- 5A,6-ANHYDRO-7-CHLORTETRACYCLINE
- CHLORTETRACYCLINE, ANHYDRO-
- PD156007
- (4S,4aS,12aR)-7-chloro-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-6-methyl-3,12-dioxo-4a,5-dihydro-4H-tetracene-2-carboxamide
- AUREOMYCIN, ANHYDRO-
- MFG32T0I30
- NS00078036
- (4S,4aS,12aS)-7-chloro-4-(dimethylamino)-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-1,4,4a,5,12,12a-hexahydro-2-naphthacenecarboxamide
- 2-NAPHTHACENECARBOXAMIDE, 7-CHLORO-4-(DIMETHYLAMINO)-1,4,4A,5,12,12A-HEXAHYDRO-3,10,11,12A-TETRAHYDROXY-6-METHYL-1,12-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,12A.ALPHA.))-
- (4S,4AS,12AS)-7-CHLORO-4-(DIMETHYLAMINO)-3,10,12,12A-TETRAHYDROXY-6-METHYL-1,11-DIOXO-1,4,4A,5,11,12A-HEXAHYDROTETRACENE-2-CARBOXAMIDE
- CHLORTETRACYCLINE HYDROCHLORIDE IMPURITY L [EP IMPURITY]
- DTXSID50912301
- Q27155529
- 4497-08-9
- Anhydrochlortetracycline
- ANHYDROCHLORTETRACYLINE
- Anhydrochlortetracycline HCl
- CHEBI:81648
- 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-, (4S,4aS,12aS)-
- MDL： MFCD00143616
- Inchi： 1S/C22H21ClN2O7/c1-7-8-6-9-16(25(2)3)18(28)15(21(24)31)20(30)22(9,32)19(29)13(8)17(27)14-11(26)5-4-10(23)12(7)14/h4-5,9,16,26-27,30,32H,6H2,1-3H3,(H2,24,31)/t9-,16-,22-/m0/s1
- InChI Key： WLYIHXRYRNHXOE-BAQLRCJTSA-N
- SMILES： ClC1=CC=C(C2C1=C(C)C1=C(C=2O)C([C@@]2(C(=C(C(N)=O)C([C@H]([C@@H]2C1)N(C)C)=O)O)O)=O)O

Computed Properties

Exact Mass: 461.11166
Monoisotopic Mass: 460.104
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 32
Rotatable Bond Count: 2
Complexity: 892
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 161A^2
XLogP3: 3

Experimental Properties

Melting Point: 250 °C
Boiling Point: 623°Cat760mmHg
Flash Point: 330.6°C
PSA: 162.59
LogP: 2.61150

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)- Security Information

Hazard Category Code： 63-36
Safety Instruction： 36/37/39-26
Hazardous Material Identification：
Storage Condition：-20°C
Risk Phrases：63-36

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)- Pricemore >>

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